Cas no 871673-26-6 (3,5-Dichloro-2-methylpyrazolo1,5-aquinazoline)

• Product Name: 3,5-Dichloro-2-methylpyrazolo1,5-aquinazoline
• CAS No: 871673-26-6
• MF: C₁₁H₇Cl₂N₃
• MW: 252.099379777908
• CID: 3108664
• PubChem ID: 7131318
• Update Time: 2025-10-29

3,5-Dichloro-2-methylpyrazolo1,5-aquinazoline Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-methylpyrazolo[1,5-a]quinazoline
• 871673-26-6
• Z114957108
• F95133
• WJB67326
• CS-0080892
• AB00743255-01
• AKOS009039171
• EN300-15051
• 3,5-dichloro-2-methylpyrazolo(1,5-a)quinazoline
• 965-216-8
• HMS1758L15
• 3,5-Dichloro-2-methylpyrazolo1,5-aquinazoline

• Inchi： 1S/C11H7Cl2N3/c1-6-9(12)11-14-10(13)7-4-2-3-5-8(7)16(11)15-6/h2-5H,1H3
• InChI Key： BLKAQFDRUJKGDE-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN2C=1N=C(C1C=CC=CC2=1)Cl

Computed Properties

• Exact Mass: 251.0017026Da
• Monoisotopic Mass: 251.0017026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3,5-Dichloro-2-methylpyrazolo1,5-aquinazoline

Comprehensive Overview of 3,5-Dichloro-2-methylpyrazolo[1,5-a]quinazoline (CAS No. 871673-26-6)

3,5-Dichloro-2-methylpyrazolo[1,5-a]quinazoline (CAS No. 871673-26-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The compound belongs to the pyrazoloquinazoline family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammation and metabolic disorders.

One of the most searched questions about 3,5-Dichloro-2-methylpyrazolo[1,5-a]quinazoline revolves around its synthesis and purity. The compound is typically synthesized through multi-step organic reactions, including cyclization and halogenation processes, to achieve high yields and optimal purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity, ensuring compliance with industry standards. This rigorous quality control aligns with the growing demand for high-purity intermediates in precision medicine and sustainable agriculture.

In recent years, the rise of AI-driven drug discovery has further amplified interest in compounds like 3,5-Dichloro-2-methylpyrazolo[1,5-a]quinazoline. Computational models predict its binding affinity to specific protein targets, accelerating the identification of novel therapeutic candidates. Additionally, its chlorinated pyrazoloquinazoline core is being studied for potential applications in crop protection, addressing global challenges such as food security and pesticide resistance. These interdisciplinary applications make it a hotspot for academic and industrial research.

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Environmental and regulatory considerations are also critical when working with 3,5-Dichloro-2-methylpyrazolo[1,5-a]quinazoline. While it is not classified as hazardous under current guidelines, proper handling protocols are recommended to ensure safety. The compound's stability under various pH conditions and solubility profiles are frequently investigated, as these properties influence its formulation in drug delivery systems or agrochemical formulations.

In conclusion, 3,5-Dichloro-2-methylpyrazolo[1,5-a]quinazoline (CAS No. 871673-26-6) represents a versatile scaffold with broad applicability across life sciences. Its integration into green chemistry initiatives and high-throughput screening platforms positions it as a valuable asset for future innovations. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and agricultural needs.